N,N'-Propanediylidenedianiline

• CAS No.: 5652-79-9
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: N,N'-diphenylpropane-1,3-diimine
• InChI: InChI=1S/C15H14N2/c1-3-8-14(9-4-1)16-12-7-13-17-15-10-5-2-6-11-15/h1-6,8-13H,7H2
• InChI Key: FPKDDRIXOSMQPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=CCC=NC2=CC=CC=C2

Description

N,N'-Propanediylidenedianiline is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3,3-Trimethyl indolenine, methylbenzothiazole, iodomethane, and diidopropane were purchased from Aldrich and used without further purification. Malonaldehyde dianil was synthesized according to literature reports (Glauert, R. H. and Mann, F. G. J. Chem. Soc. (1952) 5012, by the method of Claisen Ber. (1903) 36, 3668). Dry nitrobenzene was freshly distilled from CaH2. Dry triethylamine was distilled from Na°. DMF was predried with MgSO4, fractionally distilled and stored over molecular sieves. All dry solvents were stored under N2. All reactions were run under anhydrous conditions under N2. Reactions were monitored by TLC (silica gel 60, A260, Fisher) and visualized with short and long wavelength UV irradiation. Flash column chromatography was performed on silica gel 60 (200-440 mesh Fluka).